(Z)-3-(4-bromofuran-2-yl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide

• IUPAC Name: (Z)-3-(4-bromofuran-2-yl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide
• InChI: InChI=1S/C13H15BrN2O3/c1-2-18-5-3-4-16-13(17)10(8-15)6-12-7-11(14)9-19-12/h6-7,9H,2-5H2,1H3,(H,16,17)/b10-6-
• InChI Key: XFNLLIHVZLARFW-POHAHGRESA-N
• Canonical SMILES: CCOCCCNC(=O)C(=CC1=CC(=CO1)Br)C#N
• Isomeric SMILES: CCOCCCNC(=O)/C(=C\C1=CC(=CO1)Br)/C#N
• Molecular Formula: C13H15BrN2O3
• Molecular Weight: 327.17 g/mol

Description

(Z)-3-(4-bromofuran-2-yl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide is a chemical compound that belongs to the class of enamide derivatives. This compound has gained attention in scientific research due to its potential applications in the field of medicinal chemistry.

Scientific Research Applications

Ethoxybromination of Enamides

A study demonstrates the regioselective ethoxybromination of enamides using (diacetoxyiodo)benzene and simple bromide salts in ethanol. This process yields highly versatile α-bromo hemiaminals, which serve as intermediates for a broad array of transformations in synthetic chemistry. Such methodologies might be applicable to the synthesis or modification of compounds like "(Z)-3-(4-bromofuran-2-yl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide" for various research applications (Nocquet‐Thibault et al., 2013).

Novel Ynamides and Allenamides Preparation

Another study outlines practical syntheses of novel ynamides and allenamides from enamides through bromination followed by base-induced elimination. Ynamides, known for their improved thermal stability, are synthesized from Z-bromoenamides, suggesting a potential pathway for synthesizing or modifying compounds like "(Z)-3-(4-bromofuran-2-yl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide" (Wei et al., 2001).

Spirocyclic Compounds Synthesis

Research on the regiospecific palladium-catalyzed cyclization of enamides shows the synthesis of spirocyclic products. This method highlights the utility of enamides and related compounds in constructing complex molecular architectures, which could extend to the synthesis or structural modification of "(Z)-3-(4-bromofuran-2-yl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide" (Grigg et al., 1989).

Dimeric Bromopyrrole Alkaloids

The discovery of dimeric bromopyrrole alkaloids from marine sponges, which exhibit antimicrobial activity, showcases the potential bioactive applications of brominated compounds. The unique tricyclic skeleton found in these alkaloids highlights the structural diversity achievable with brominated furans, suggesting possible bioactivity research avenues for compounds structurally related to "(Z)-3-(4-bromofuran-2-yl)-2-cyano-N-(3-ethoxypropyl)prop-2-enamide" (Tanaka et al., 2013).